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Compound of Interest

Compound Name: 4-(3-Thienyl)butyric acid

Cat. No.: B177752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by a certified supplier. The

safety and toxicological properties of 4-(3-Thienyl)butyric acid have not been fully

investigated. The information presented herein is extrapolated from data on structurally similar

compounds, including 4-(2-Thienyl)butyric acid and other butyric acid derivatives. Always

consult a current SDS from your supplier before handling this chemical and perform a thorough

risk assessment.

Introduction
4-(3-Thienyl)butyric acid is a carboxylic acid derivative containing a thiophene ring. Its

structural similarity to other biologically active molecules makes it a compound of interest for

researchers in medicinal chemistry and drug development.[1] While specific data on this

particular isomer is limited, its structural alerts—a carboxylic acid and a thiophene moiety—

suggest that certain precautions are necessary for its safe handling. This guide provides a

summary of potential hazards, recommended handling procedures, and emergency protocols

based on available data for related compounds.

Hazard Identification and Classification
Due to the lack of a specific Safety Data Sheet for 4-(3-Thienyl)butyric acid, the hazard

classification is inferred from structurally related compounds. Butyric acid and its derivatives
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are known to be irritants and can cause severe skin and eye damage.[2][3] The thienyl group is

not typically associated with specific hazards but the overall properties of the molecule are

dictated by the butyric acid functional group.

Potential GHS Hazard Classification (Inferred):

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 1B or 2

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system irritation)

Acute Toxicity (Oral) Category 4

Combustible Liquid Category 4

Potential Hazard Statements (H-Statements):

H314 or H315: Causes severe skin burns and eye damage or Causes skin irritation.[4][5]

H318: Causes serious eye damage.[4]

H335: May cause respiratory irritation.[4][5]

H302: Harmful if swallowed.[4]

H227: Combustible liquid.[4]

Physical and Chemical Properties
Quantitative data for 4-(3-Thienyl)butyric acid is not readily available. The following table

summarizes known data for the closely related isomer, 4-(2-Thienyl)butyric acid, and butyric

acid for reference.
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Property 4-(2-Thienyl)butyric acid Butyric Acid

Molecular Formula C₈H₁₀O₂S C₄H₈O₂

Molecular Weight 170.23 g/mol 88.11 g/mol

Appearance Clear, slightly brownish liquid Colorless liquid

Boiling Point 122 °C at 0.3 mm Hg 163.5 °C

Melting Point 13.5 - 15 °C -7.9 °C

Flash Point >110 °C (>230 °F) 71.7 °C (161.1 °F) - closed cup

Density 1.169 g/mL at 25 °C 0.959 g/mL at 20 °C

Solubility No data available Soluble in water

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2][6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.[3][5]

Wash hands thoroughly after handling.[5]

Keep away from heat, sparks, and open flames.[2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[6]
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Keep the container tightly closed.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention immediately.[2][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.[2]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get

medical attention.[2][5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[2][7]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

a respirator if vapors are present. Avoid breathing vapors, mist, or gas. Ensure adequate

ventilation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Absorb with an inert material (e.g., sand, diatomite, acid binders,

universal binders, sawdust) and place in a suitable, closed container for disposal.[2]

Experimental Protocols
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While a specific, validated protocol for the synthesis of 4-(3-Thienyl)butyric acid is not readily

available in the searched literature, a general synthetic approach can be proposed based on

established organic chemistry reactions. The following is a hypothetical protocol for its

synthesis via the hydrolysis of a corresponding nitrile or ester, which are common synthetic

routes for carboxylic acids.

Hypothetical Synthesis of 4-(3-Thienyl)butyric Acid by Nitrile Hydrolysis

Objective: To synthesize 4-(3-Thienyl)butyric acid from 4-(3-thienyl)butyronitrile.

Materials:

4-(3-thienyl)butyronitrile

Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

Deionized water

Sodium bicarbonate (NaHCO₃) or Sodium hydroxide (NaOH) solution

Ethyl acetate or Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel,

etc.)

Heating mantle and magnetic stirrer

pH paper or pH meter

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 4-(3-thienyl)butyronitrile and an excess of aqueous acid (e.g., 6 M HCl).

Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by

Thin Layer Chromatography (TLC) by observing the disappearance of the starting nitrile.
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Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralization: Carefully neutralize the reaction mixture with a base (e.g., saturated NaHCO₃

solution or dropwise addition of NaOH solution) to a pH of approximately 2-3. The carboxylic

acid may precipitate at this point.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like ethyl acetate or diethyl ether. Repeat the extraction 2-3 times.

Drying: Combine the organic layers and dry over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄).

Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure

using a rotary evaporator to yield the crude 4-(3-Thienyl)butyric acid.

Purification: The crude product can be further purified by recrystallization or column

chromatography if necessary.

Visualizations
Experimental Workflow for Synthesis

The following diagram illustrates a general workflow for the synthesis and purification of 4-(3-
Thienyl)butyric acid as described in the hypothetical protocol.

Synthesis Purification

1. Reaction Setup
(Nitrile + Acid)

2. Reflux
(Monitoring by TLC)

3. Work-up
(Cooling)

4. Neutralization
(Adjust pH)

5. Extraction
(Organic Solvent)

6. Drying
(Anhydrous Salt)

7. Solvent Removal
(Rotary Evaporator)

8. Final Purification
(Recrystallization/Chromatography) Pure Product

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4-(3-Thienyl)butyric acid.

Logical Relationship of Safety Precautions
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This diagram outlines the logical flow of safety precautions from hazard identification to

emergency response.

Risk Assessment

Control Measures

Emergency Response

1. Hazard Identification
(Inferred from Analogs)

2. Consult SDS
(Supplier Information)

3. Perform Risk Assessment

4. Engineering Controls
(Fume Hood)

5. Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

6. Administrative Controls
(SOPs, Training)

7. Spill Response
(Contain & Clean)

8. First Aid
(Decontaminate & Seek Medical Aid)

9. Fire Fighting
(Appropriate Extinguisher)
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Caption: Logical flow of safety precautions for handling chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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